Cas no 2137576-79-3 (8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 2137576-79-3
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 5790894
• PubChem ID: 165478364
• Update Time: 2025-06-09

8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-chloro-4H-pyrido[1,2-a]pyrimidin-4-one
• 2137576-79-3
• EN300-1083402
• 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one

• Inchi： 1S/C8H4BrClN2O/c9-5-1-2-12-7(3-5)11-6(10)4-8(12)13/h1-4H
• InChI Key： PFVJSVVBDGPTCW-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=C(N=C2C=1)Cl)=O

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one

Professional Introduction to Compound with CAS No. 2137576-79-3 and Product Name: 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one

The compound identified by the CAS number 2137576-79-3 and the product name 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyridopyrimidine core, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The presence of both bromo and chloro substituents on the molecule suggests a high degree of synthetic versatility, making it a valuable scaffold for further derivatization and functionalization.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry, particularly for their role in modulating biological pathways and developing novel therapeutic agents. The pyrido1,2-apyrimidinone scaffold is no exception, exhibiting a wide range of biological activities that have been extensively studied in academic and industrial research settings. The specific arrangement of the 8-bromo and 2-chloro substituents on the pyrido1,2-apyrimidinone ring system imparts distinct electronic and steric properties, which can be leveraged to fine-tune the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The pyrido1,2-apyrimidinone core is known to exhibit kinase inhibitory activity, and the introduction of halogenated substituents can enhance binding affinity and selectivity. Recent studies have demonstrated that halogenated pyrido1,2-apyrimidines can serve as potent inhibitors of tyrosine kinases, which are frequently overexpressed in tumor cells. The 8-bromo and 2-chloro groups in this compound are strategically positioned to optimize interactions with the ATP-binding pocket of kinases, thereby improving its inhibitory efficacy.

Furthermore, the compound's structural features make it an attractive candidate for further exploration in drug discovery programs aimed at treating inflammatory diseases. Inflammatory processes are mediated by complex signaling networks involving various kinases and other enzymes. The ability of 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one to modulate these pathways could lead to the development of novel anti-inflammatory agents. Preclinical studies have shown that related compounds can inhibit the activity of Janus kinases (JAKs), which are key players in inflammatory responses. The halogenated substituents may enhance the compound's ability to interact with JAKs and other relevant targets, potentially leading to more effective therapeutic outcomes.

The synthesis of 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. The introduction of bromo and chloro groups can be achieved through well-established halogenation reactions, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies ensure that the compound can be produced with high purity and yield, making it suitable for both academic research and industrial applications.

In conclusion, 8-bromo-2-chloro-4H-pyrido1,2-apyrimidin-4-one (CAS No. 2137576-79-3) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in this area continues to advance, compounds like this one are likely to play a crucial role in the discovery and development of next-generation pharmaceuticals.